Cas no 53520-42-6 (methyl 2-cycloheptyl-2-hydroxyacetate)

• Product Name: methyl 2-cycloheptyl-2-hydroxyacetate
• CAS No: 53520-42-6
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6064192
• PubChem ID: 65914116
• Update Time: 2023-12-13

methyl 2-cycloheptyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cycloheptyl-2-hydroxyacetate
• EN300-1838007
• 53520-42-6
• AKOS015255571

• Inchi： 1S/C10H18O3/c1-13-10(12)9(11)8-6-4-2-3-5-7-8/h8-9,11H,2-7H2,1H3
• InChI Key： HVQHAVYYVPLDQC-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1CCCCCC1

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters